Cas no 27575-78-6 (Tris(4-chlorophenyl)methane)

• Product Name: Tris(4-chlorophenyl)methane
• CAS No: 27575-78-6
• MF: C₁₉H₁₃Cl₃
• MW: 347.66552233696
• MDL: MFCD09970349
• CID: 262517
• PubChem ID: 92256
• Update Time: 2025-04-19

Tris(4-chlorophenyl)methane Chemical and Physical Properties

Names and Identifiers

• Tris(4-chlorophenyl)methane
• 1-[bis(4-chlorophenyl)methyl]-4-chlorobenzene
• 4,4',4''-trichlorotriphenylmethane
• NS00126211
• 1-[bis(4-chlorophenyl)methyl]-4-chloro-benzene
• SCHEMBL4088048
• Tris(p-chlorophenyl)methane
• Methane, 4,4',4''-trichlorotriphenyl-
• Benzene, 1,1',1''-methylidynetris[4-chloro-
• 27575-78-6
• Triphenylmethane, 4,4',4''-trichloro
• Benzene, 1,1',1''-methylidynetris(4-chloro-
• A876893
• WAGIESWOTQOLJS-UHFFFAOYSA-N
• DTXSID70181976
• DB-335804
• G65756

• MDL： MFCD09970349
• Inchi： 1S/C19H13Cl3/c20-16-7-1-13(2-8-16)19(14-3-9-17(21)10-4-14)15-5-11-18(22)12-6-15/h1-12,19H
• InChI Key： WAGIESWOTQOLJS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C1C=CC(=CC=1)Cl)C1C=CC(=CC=1)Cl

Computed Properties

• Exact Mass: 346.00800
• Monoisotopic Mass: 346.008284
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.3
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 1.294
• Boiling Point: 441.6°Cat760mmHg
• Flash Point: 312.2°C
• Refractive Index: 1.622
• PSA: 0.00000
• LogP: 6.82700